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Introduction
Aziprotryne is a triazine herbicide, now considered obsolete, that was historically used for the

post-emergence control of a variety of broadleaf weeds in several crops.[1] As a member of the

s-triazine chemical family, its herbicidal activity stems from its ability to inhibit photosynthesis.

This technical guide provides a comprehensive review of the existing research on Aziprotryne,

presenting quantitative data, detailed experimental protocols, and visual representations of its

mechanism of action and analytical workflows.

Chemical and Physical Properties
Aziprotryne, with the chemical name 2-azido-4-isopropylamino-6-methylthio-1,3,5-triazine, is a

synthetic compound. Its fundamental properties are summarized in the table below.
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Property Value Reference

Chemical Formula C₇H₁₁N₇S
[Aziprotryne Chemical Data,

n.d.]

Molecular Weight 225.27 g/mol
[Aziprotryne Chemical Data,

n.d.]

CAS Number 4658-28-0
[Aziprotryne Chemical Data,

n.d.]

Appearance White crystalline solid [Aziprotryne, n.d.]

Water Solubility 55 mg/L at 20°C
[Aziprotryne (Ref: C 7019),

n.d.]

Melting Point 95-97 °C [Aziprotryne, n.d.]

Toxicological Data
The toxicological profile of Aziprotryne has been evaluated in various organisms. The

following tables summarize the available quantitative data on its acute toxicity.

Acute Toxicity in Mammals
Test Species Route Value Reference

LD50 Rat Oral 3600 mg/kg
[Aziprotryne,

n.d.]

LD50 Rat Dermal > 3000 mg/kg
[Aziprotryne,

n.d.]

LC50 Rat Inhalation (4h) > 2.04 mg/L
[Aziprotryne,

n.d.]

Ecotoxicity
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Test Species Duration Value Reference

LC50

Rainbow trout

(Oncorhynchus

mykiss)

96 hours 3.2 mg/L

[Aziprotryne

(Ref: C 7019),

n.d.]

EC50 Daphnia magna 48 hours 4.5 mg/L

[Aziprotryne

(Ref: C 7019),

n.d.]

EbC50

Green algae

(Selenastrum

capricornutum)

72 hours 0.049 mg/L

[Aziprotryne

(Ref: C 7019),

n.d.]

Mechanism of Action: Inhibition of Photosynthetic
Electron Transport
The primary mode of action of Aziprotryne, like other s-triazine herbicides, is the inhibition of

photosynthesis at Photosystem II (PSII).[2][3][4] Specifically, Aziprotryne binds to the D1

protein within the PSII reaction center, competing with plastoquinone (PQ) for its binding site.

This binding event blocks the electron flow from the primary quinone acceptor (Q_A) to the

secondary quinone acceptor (Q_B), thereby interrupting the photosynthetic electron transport

chain. The blockage of electron flow leads to an accumulation of excited chlorophyll molecules,

which results in the formation of reactive oxygen species (ROS). These ROS cause lipid

peroxidation and membrane damage, ultimately leading to cell death in susceptible plants.
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Inhibition of Photosystem II by Aziprotryne.

Experimental Protocols
Synthesis of Aziprotryne
A detailed, step-by-step protocol for the synthesis of Aziprotryne is not readily available in the

public domain. However, a general method for the synthesis of s-triazine herbicides involves

the sequential nucleophilic substitution of the chlorine atoms on cyanuric chloride. For

Aziprotryne, this would involve the reaction of cyanuric chloride with sodium azide, followed by

isopropylamine, and finally with methylthiol. The reaction conditions, such as temperature and

solvent, would need to be carefully controlled at each step to achieve the desired product.

Bioassay for Herbicidal Activity (Agar-based)
This protocol describes a simple and rapid bioassay for determining the herbicidal activity of

Photosystem II inhibitors using the unicellular green alga, Chlamydomonas reinhardtii.

Materials:

Chlamydomonas reinhardtii culture

Agar medium (e.g., TAP medium with 1.5% agar)

Petri dishes

Sterile paper discs

Aziprotryne stock solution of known concentration

Solvent control (e.g., ethanol or acetone)

Micropipettes

Incubator with controlled lighting and temperature

Procedure:
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Prepare Algal Lawn: Pour the molten agar medium into sterile petri dishes and allow it to

solidify. Spread a uniform layer of the Chlamydomonas reinhardtii culture onto the surface of

the agar to create an algal lawn.

Prepare Herbicide Discs: Apply a known volume and concentration of the Aziprotryne stock

solution to sterile paper discs. Prepare a solvent control disc by applying the same volume of

the solvent used to dissolve the Aziprotryne.

Incubation: Place the herbicide-treated and control discs onto the algal lawn in the petri

dishes.

Observation: Incubate the plates under appropriate light and temperature conditions for 2-3

days.

Data Analysis: Measure the diameter of the zone of inhibition (clearing zone) around each

disc. A larger zone of inhibition indicates higher herbicidal activity. Compare the results for

Aziprotryne with the solvent control.

Analytical Method for Aziprotryne in Water Samples
This protocol outlines a method for the determination of Aziprotryne in water samples using

high-performance liquid chromatography (HPLC).

Materials and Equipment:

HPLC system with a UV detector

C18 analytical column

Aziprotryne analytical standard

Acetonitrile (HPLC grade)

Water (HPLC grade)

Solid-phase extraction (SPE) cartridges (e.g., C18)

Vacuum manifold for SPE
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Syringe filters (0.45 µm)

Procedure:

Sample Preparation (Solid-Phase Extraction):

Condition the SPE cartridge with acetonitrile followed by water.

Pass a known volume of the water sample through the cartridge.

Wash the cartridge with water to remove interfering substances.

Elute the retained Aziprotryne with a small volume of acetonitrile.

HPLC Analysis:

Filter the eluate through a 0.45 µm syringe filter.

Inject a known volume of the filtered eluate into the HPLC system.

Perform the chromatographic separation using an isocratic or gradient elution with a

mobile phase of acetonitrile and water.

Detect Aziprotryne using the UV detector at its maximum absorbance wavelength

(approximately 220 nm).

Quantification:

Prepare a calibration curve using a series of standard solutions of Aziprotryne of known

concentrations.

Quantify the concentration of Aziprotryne in the sample by comparing its peak area to the

calibration curve.

Experimental and Analytical Workflow
The following diagram illustrates a general workflow for the analysis of Aziprotryne residues in

environmental samples.
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General workflow for Aziprotryne residue analysis.
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Conclusion
This technical guide has summarized the key research findings on the herbicide Aziprotryne.

While the compound is no longer in active use, the information presented here, including its

toxicological data, mechanism of action, and analytical methodologies, provides a valuable

resource for researchers in environmental science, toxicology, and plant science. The detailed

protocols and visual diagrams are intended to facilitate a deeper understanding of

Aziprotryne's properties and its impact on biological systems. Further research could focus on

its environmental fate and the long-term effects of its residues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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